![molecular formula C18H17ClN2O2 B4187326 3-(2-chlorophenyl)-N-(2-phenylethyl)-4,5-dihydro-5-isoxazolecarboxamide](/img/structure/B4187326.png)
3-(2-chlorophenyl)-N-(2-phenylethyl)-4,5-dihydro-5-isoxazolecarboxamide
Overview
Description
3-(2-chlorophenyl)-N-(2-phenylethyl)-4,5-dihydro-5-isoxazolecarboxamide, commonly known as isoxazolecarboxamide, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions for research.
Mechanism of Action
The exact mechanism of action of isoxazolecarboxamide is not fully understood, but it is believed to act as a positive allosteric modulator of the GABA-A receptor. This results in increased inhibitory neurotransmission, which may contribute to its anxiolytic and anticonvulsant effects.
Biochemical and Physiological Effects:
Isoxazolecarboxamide has been shown to have a range of biochemical and physiological effects, including reducing anxiety-like behavior in rodents, increasing the threshold for seizures, and enhancing the effects of GABAergic drugs. It has also been found to modulate the activity of various neurotransmitters, including dopamine and serotonin.
Advantages and Limitations for Lab Experiments
One advantage of using isoxazolecarboxamide in lab experiments is its specificity for the GABA-A receptor, which allows for targeted investigation of its effects on inhibitory neurotransmission. However, its relatively low potency and solubility may limit its usefulness in certain experimental settings.
Future Directions
There are several potential future directions for research on isoxazolecarboxamide, including:
1. Investigating its potential as a treatment for anxiety disorders and epilepsy.
2. Exploring its effects on other neurotransmitter systems, such as the glutamatergic and dopaminergic systems.
3. Developing more potent and selective compounds based on the structure of isoxazolecarboxamide.
4. Investigating its potential as a tool for studying the mechanisms of GABAergic neurotransmission.
In conclusion, isoxazolecarboxamide is a promising compound that has gained significant attention in the scientific community for its potential applications in various fields. Its mechanism of action, biochemical and physiological effects, and future directions for research make it an exciting area of study for scientists and researchers.
Scientific Research Applications
Isoxazolecarboxamide has been studied for its potential applications in various fields, including medicinal chemistry, neuropharmacology, and chemical biology. It has been found to exhibit anticonvulsant, anxiolytic, and antidepressant properties, making it a promising candidate for the treatment of neurological disorders.
properties
IUPAC Name |
3-(2-chlorophenyl)-N-(2-phenylethyl)-4,5-dihydro-1,2-oxazole-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClN2O2/c19-15-9-5-4-8-14(15)16-12-17(23-21-16)18(22)20-11-10-13-6-2-1-3-7-13/h1-9,17H,10-12H2,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSIJDOCEIUVJDP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(ON=C1C2=CC=CC=C2Cl)C(=O)NCCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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